![molecular formula C12H8BrClN2O B3740863 5-bromo-2-chloro-N-3-pyridinylbenzamide](/img/structure/B3740863.png)
5-bromo-2-chloro-N-3-pyridinylbenzamide
Overview
Description
5-bromo-2-chloro-N-3-pyridinylbenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. It is a synthetic compound that is used to study the mechanisms of action of various biological processes.
Mechanism of Action
The mechanism of action of 5-bromo-2-chloro-N-3-pyridinylbenzamide involves the inhibition of various enzymes and proteins involved in biological processes. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression regulation. It has also been shown to inhibit the activity of heat shock protein 90 (HSP90), which is a protein that plays a role in protein folding and stability.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-bromo-2-chloro-N-3-pyridinylbenzamide are dependent on the specific biological process being studied. In studies related to cancer, it has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit the growth and proliferation of cancer cells. In studies related to neurodegenerative diseases, it has been shown to have neuroprotective effects and inhibit inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using 5-bromo-2-chloro-N-3-pyridinylbenzamide in lab experiments is its specificity for certain enzymes and proteins, which allows for more targeted studies. However, one limitation is that it may not be effective in all biological processes and may have off-target effects.
Future Directions
There are several future directions for research involving 5-bromo-2-chloro-N-3-pyridinylbenzamide. One area of interest is its potential use in combination with other cancer treatments to enhance their efficacy. Another area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease. Additionally, further studies are needed to determine its safety and efficacy in humans.
Scientific Research Applications
5-bromo-2-chloro-N-3-pyridinylbenzamide has been extensively used in scientific research due to its potential applications in the field of medicine. It has been shown to have anticancer properties and has been used in studies to investigate the mechanisms of action of various cancer treatments. It has also been used in studies related to neurodegenerative diseases and inflammation.
properties
IUPAC Name |
5-bromo-2-chloro-N-pyridin-3-ylbenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8BrClN2O/c13-8-3-4-11(14)10(6-8)12(17)16-9-2-1-5-15-7-9/h1-7H,(H,16,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STCFCLWZHGGEOR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)NC(=O)C2=C(C=CC(=C2)Br)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8BrClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.56 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-2-chloro-N-pyridin-3-ylbenzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.